Cas no 1246816-29-4 (Triethylenephosphoramide-d12)

Triethylenephosphoramide-d12 Properties

Names and Identifiers

• Triethylenephosphoramide-d12
• Triethylenephosphora
• J-005123
• 1246816-29-4
• 1-bis(2,2,3,3-tetradeuterioaziridin-1-yl)phosphoryl-2,2,3,3-tetradeuterioaziridine

• InChIKey： FYAMXEPQQLNQDM-LBTWDOQPSA-N
• Inchi： InChI=1S/C6H12N3OP/c10-11(7-1-2-7,8-3-4-8)9-5-6-9/h1-6H2/i1D2,2D2,3D2,4D2,5D2,6D2
• SMILES： [2H]C1(C(N1P(=O)(N2C(C2([2H])[2H])([2H])[2H])N3C(C3([2H])[2H])([2H])[2H])([2H])[2H])[2H]

Computed Properties

• Exact Mass: 185.14711996g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 185.14711996g/mol
• Heavy Atom Count: 11
• Complexity: 194
• Isotope Atom Count: 12
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 26.1Ų

Experimental Properties

• Boiling Point: 299.0±7.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 134.6±18.2 °C
• Density: 1.5±0.1 g/cm3